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Compound of Interest

Compound Name: 4,4'-Dichlorobenzophenone-D8

Cat. No.: B567639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4,4'-Dichlorobenzophenone-D8, a deuterated analog of 4,4'-
Dichlorobenzophenone. This isotopically labeled compound is a valuable tool in various
research applications, particularly in mass spectrometry-based quantitative analysis and as a
tracer in metabolic studies.

Core Physicochemical Data

The key quantitative data for 4,4'-Dichlorobenzophenone-D8 and its non-labeled counterpart
are summarized in the table below for direct comparison.

Property 4’_4'- 4’_4'-
Dichlorobenzophenone-D8 Dichlorobenzophenone

Molecular Formula C13DsCl20[1] C13HsCI20[2][3][4]1[5]

Molecular Weight 259.16 g/mol 251.11 g/mol

CAS Number 1219806-01-5 90-98-2

Isotopic Enrichment 98 atom % D Not Applicable

Appearance Off-white Solid Not Specified

Solubility Soluble in Acetone Not Specified
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Molecular Structure

The structural difference between 4,4'-Dichlorobenzophenone-D8 and its parent compound
lies in the substitution of eight hydrogen atoms with deuterium atoms on the phenyl rings. This
isotopic substitution is the basis for its utility in analytical chemistry.
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Caption: Isotopic relationship between the deuterated and non-deuterated forms.

Experimental Considerations

While specific experimental protocols are highly application-dependent, the use of 4,4'-
Dichlorobenzophenone-D8 as an internal standard in quantitative mass spectrometry is a
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primary application. A general workflow for such an experiment is outlined below.

General Workflow for Quantitative Analysis using
Isotope Dilution Mass Spectrometry

Workflow for Isotope Dilution Mass Spectrometry

Sample Collection

Spiking with
4,4'-Dichlorobenzophenone-D8
(Internal Standard)

Sample Preparation
(e.g., Extraction, Derivatization)

LC-MS/MS or GC-MS/MS Analysis

Data Analysis:
Ratio of Analyte to Internal Standard

Quantification
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Caption: A generalized workflow for using a deuterated standard in mass spectrometry.
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Methodology:

o Standard Preparation: A stock solution of 4,4'-Dichlorobenzophenone-D8 is prepared in a
suitable solvent, such as acetone, at a known concentration.

o Sample Spiking: A precise volume of the internal standard stock solution is added to the
unknown sample and the calibration standards.

o Sample Preparation: The samples are then subjected to an appropriate extraction and
cleanup procedure to isolate the analyte of interest (4,4'-Dichlorobenzophenone) and the
internal standard.

 Instrumental Analysis: The prepared samples are analyzed by a mass spectrometer, typically
coupled with a chromatographic separation technique like liquid chromatography (LC) or gas
chromatography (GC). The instrument is set to monitor specific mass transitions for both the
analyte and the deuterated internal standard.

» Quantification: The concentration of the analyte in the original sample is determined by
comparing the peak area ratio of the analyte to the internal standard against a calibration
curve.

The use of a stable isotope-labeled internal standard like 4,4'-Dichlorobenzophenone-D8 is
the gold standard for quantitative mass spectrometry as it corrects for variations in sample
preparation and instrument response, leading to highly accurate and precise results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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D8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567639#molecular-weight-of-4-4-
dichlorobenzophenone-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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